TETRAPHENOXYSILANE TETRAPHENOXYSILANE Tetraphenoxysilane appears as white powder or light pink chunky solid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 1174-72-7
VCID: VC0073000
InChI: InChI=1S/C24H20O4Si/c1-5-13-21(14-6-1)25-29(26-22-15-7-2-8-16-22,27-23-17-9-3-10-18-23)28-24-19-11-4-12-20-24/h1-20H
SMILES: C1=CC=C(C=C1)O[Si](OC2=CC=CC=C2)(OC3=CC=CC=C3)OC4=CC=CC=C4
Molecular Formula: C24H20O4Si
Molecular Weight: 400.5 g/mol

TETRAPHENOXYSILANE

CAS No.: 1174-72-7

Main Products

VCID: VC0073000

Molecular Formula: C24H20O4Si

Molecular Weight: 400.5 g/mol

TETRAPHENOXYSILANE - 1174-72-7

CAS No. 1174-72-7
Product Name TETRAPHENOXYSILANE
Molecular Formula C24H20O4Si
Molecular Weight 400.5 g/mol
IUPAC Name tetraphenyl silicate
Standard InChI InChI=1S/C24H20O4Si/c1-5-13-21(14-6-1)25-29(26-22-15-7-2-8-16-22,27-23-17-9-3-10-18-23)28-24-19-11-4-12-20-24/h1-20H
Standard InChIKey ADLSSRLDGACTEX-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)O[Si](OC2=CC=CC=C2)(OC3=CC=CC=C3)OC4=CC=CC=C4
Canonical SMILES C1=CC=C(C=C1)O[Si](OC2=CC=CC=C2)(OC3=CC=CC=C3)OC4=CC=CC=C4
Boiling Point 784 °F at 760 mm Hg (NTP, 1992)
417.0 °C
Density 1.141 at 68 °F (NTP, 1992)
Flash Point greater than 230 °F (NTP, 1992)
Melting Point 118 to 120 °F (NTP, 1992)
49.0 °C
Physical Description Tetraphenoxysilane appears as white powder or light pink chunky solid. (NTP, 1992)
Description Tetraphenoxysilane appears as white powder or light pink chunky solid. (NTP, 1992)
Solubility less than 1 mg/mL at 68.9° F (NTP, 1992)
Vapor Density greater than 1 (NTP, 1992) (Relative to Air)
Vapor Pressure 0.975 mm Hg (NTP, 1992)
PubChem Compound 70896
Last Modified Nov 11 2021
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